Cas no 6898-97-1 (4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol)

• Product Name: 4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol
• CAS No: 6898-97-1
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• MDL: MFCD00002373
• CID: 47061
• PubChem ID: 448537
• Update Time: 2025-06-08

4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol Chemical and Physical Properties

Names and Identifiers

• Diethylstilbestrol
• DES
• 4,4'-Hex-3-ene-3,4-diyldiphenol
• (E,Z)-3,4-bis(4-hydroxyphenyl)hex-3-ene
• Diethylstilbestrol Solution
• DIETHYLSTILBESTROL, USP STANDARD
• Diethylstilbestrol,mixture of cis and trans
• Phenol, 4,4'-(1,2-diethyl-1,2-ethenediyl)bis-
• α,α'-Diethyl-4,4'-stilbenediol-d4
• Stilbestrol
• Stilboestrol
• Distilbene
• Agostilben
• Estrobene
• Estromenin
• Stilboestroform
• Vagestrol
• Synestrin
• Palestrol
• Stilbetin
• Antigestil
• Fonatol
• Diethylstilbesterol
• Synthoestrin
• Stilbestrone
• Oestromensyl
• Oestrogenine
• Menostilbeen
• Oestromienin
• Syntofolin
• Pabestrol
• Synthofolin
• Oestromenin
• Iscovesco
• Estrosyn
• Domestrol
• Comestrol
• Microest
• Stilbofolin
• Stilboefral
• Sexocretin
• Milestrol
• Grafestrol
• Dyestrol
• Cyren A
• Micrest
• Serral
• Makarol
• Stilkap
• Diastyl
• Cyren
• Desma
• Sibol
• Bufon
• OeK
• 4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol
• Comestrol estrobene
• Hi-Bestrol
• Stilbestroform
• trans-.alpha.,.alpha.'-diethyl-4-4'-stilbenediol
• DES (synthetic estrogen)
• 4,4'-(1,2-Diethyl-1,2-ethenediyl)bisphenol, trans
• cis-Diethylstilbesterol
• DIETHYLSTILBESTROL [ORANGE BOOK]
• CS-0369240
• CCRIS 240
• Phenol,4'-(1,2-diethyl-1,2-ethenediyl)bis-, (E)-
• 6898-97-1
• DIETHYLSTILBESTROL (diethylstilbestr
• D81873
• NSC3070
• HMS3650A09
• NCGC00090749-02
• NS00010902
• Diethylstilbestrol, United States Pharmacopeia (USP) Reference Standard
• 3erd
• (E)-4,4'-(hex-3-ene-3,4-diyl)diphenol
• Bertrol
• WLN: QR DY2&UY2&R DQ
• Z2568587997
• trans-.alpha.,4'-stilbenediol
• InChI=1/C18H20O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h5-12,19-20H,3-4H2,1-2H3/b18-17+
• DTXSID3020465
• Bio-des
• Rumestrol 1
• Prestwick_1070
• MLS002222298
• AKOS005111142
• 4, .alpha.,.alpha.'-diethyl-, (E)-
• SW197137-4
• DIETHYLSTILBESTROL [HSDB]
• D00577
• NSC756736
• Dietilstilbestrolo
• HMS2097G14
• LS-14649
• 4, 2,2'-diethyl-
• .alpha.,.alpha.'-Diethyl-(E)-4,4'-stilbenediol
• Oestromensil
• Phenol, 4,4'-(1,2-diethyl-1,2-ethenediyl)bis-, (E)-
• GTPL2801
• HMS1570G14
• DTXCID1020770
• A831077
• Di-Estryl
• REGID_for_CID_448537
• DIETHYLSTILBESTROL [USP-RS]
• Stilbol
• Tylosterone
• BDBM20625
• 4,4'[(1E)-1,2-diethyl-1,2-ethenediyl]bis-phenol
• (Z,E)-Diethylstilbestrol
• Estrogenine
• SR-01000745070-9
• New-Estranol 1
• SR-01000745070-3
• SPECTRUM1500244
• trans-Diethylstilbesterol
• STIL
• Estilbin MCO
• Destrol
• NSC 3070
• DIETHYLSTILBESTROL [MI]
• IDI1_000519
• s1859
• UNII-731DCA35BT
• Spectrum5_000799
• NCGC00090749-07
• Tampovagan
• Dietilestilbestrol [INN-Spanish]
• NSC-756736
• Gynopharm
• Dawe's destrol
• EINECS 200-278-5
• BRD-K45330754-001-09-2
• 4,4'-Dihydroxy-alpha,beta-diethylstilbene
• HMS2232N11
• (E)-Diethylstilbestrol
• Diethylstilbestrolum [INN-Latin]
• trans-4,4'-(1,2-Diethyl-1,2-ethenediyl)bisphenol
• HMS2090C14
• neo-Oestranol 1
• Oestromon
• 4,4'-Stilbenediol, alpha,alpha'-diethyl-, (E)-
• Tox21_111005
• RCRA waste no. U089
• 4,4'-Stilbenediol, .alpha.,.alpha.'-diethyl-, (E)-
• 4,4'-Stilbenediol, alpha,alpha'-diethyl-, (Z)-
• Stilbestrol, diethyl-
• NCGC00090749-06
• Dietilestilbestrol [Spanish]
• OeKolp
• BPBio1_000850
• DIETHYLSTILBESTROL [VANDF]
• SMR000058263
• Diaethylstilboestrolum
• Prestwick2_000756
• CHEMBL411
• 3,4'-Dihydroxyphenyl)hex-3-ene
• 3,4-Bis(p-hydroxyphenyl)-3-hexene, trans
• Phenol, 4,4'-[(1E)-1,2-diethyl-1,2-ethenediyl]bis-
• 4,4'-(3E)-hex-3-ene-3,4-diyldiphenol
• CAS-6898-97-1
• 4, .alpha.,.alpha.'-diethyl-
• DiBestrol 2 Premix
• DIETHYLSTILBESTROL [USP MONOGRAPH]
• 731DCA35BT
• MFCD00002373
• (E)-4,4'-(1,2-Diethyl-1,2-ethenediyl)bisphenol
• Phenol 4,4'-(1,2-diethyl-1,2-ethenediyl)bis-, (E)-
• HSDB 3060
• 4,4'-(3-HEXENE-3,4-DIYL)DIPHENOL
• DIETHYLSTILBESTROL [MART.]
• NCGC00090749-01
• Synthestrin
• Pharmakon1600-01500244
• Tox21_202407
• Estilbin ''MCO''
• Diethylstilbestrol [USP:INN:BAN]
• 4,4'-Dihydroxy-.alpha.,.beta.-diethylstilbene
• Climaterine
• NCGC00090749-09
• trans-.alpha.,.alpha.'-Diethyl-4,4'-stilbenediol
• cis-Des
• Dibestrol
• trans-Diethylstilboesterol
• DTXCID10465
• (Z)-4,4'-(1,2-Diethyl-1,2-ethylenediyl)bisphenol
• Dietilstilbestrolo [DCIT]
• E-Diethylstilbestrol
• NCGC00254539-01
• Stilbestro
• Dietilestilbestrol
• Tampovagan stilboestrol
• MLS000028447
• HY-14598
• 4,4'-Stilbenediol, .alpha.,.alpha.-diethyl-, (E)-
• BRD-K17084514-001-01-7
• diethylstilbestrol (DES)
• trans-Diethylstilbestrol
• Acnestrol
• 4-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenol
• strobene
• DB00255
• 3-Hexene,4-bis(p-hydroxyphenyl)-
• SR-01000745070
• NCGC00090749-05
• 3-Hexene,3,4-bis(p-hydroxyphenyl)-, (E)-
• MG 137
• NSC-3070
• Phenol, 4,4'-((1E)-1,2-diethyl-1,2-ethenediyl)bis-
• Stilbestrol (TN)
• Tox21_111005_1
• HMS501J21
• CHEBI:92795
• Sedestran
• HMS3714G14
• NCGC00090749-15
• 4,4'-(Hex-3-ene-3,4-diyl)diphenol
• .alpha.,.alpha.'-Diethyl-4,4'-stilbenediol
• BRN 2056095
• Protectona
• BSPBio_002201
• Diethylstilboesterol
• Diethylstilbestrol, European Pharmacopoeia (EP) Reference Standard
• BOVINE MUSCLE (diethylstilbestrol blank)
• NCGC00090749-12
• DIETHYLSTILBESTROL [EP MONOGRAPH]
• DIETHYLSTILBESTROL [WHO-DD]
• 4-[(3E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenol
• C07620
• SR-01000745070-5
• CAS-56-53-1
• Diethyl stilbestrol
• Prestwick3_000756
• DIETHYLSTILBESTROL [INN]
• Neo-Oestranol I
• BSPBio_000772
• cis-alpha,alpha'-Diethyl-4,4'-stilbenediol
• Diethylstilbestrolum
• EN300-1268179
• MLS002174252
• BIDD:ER0159
• (E)-3,4-Bis(4-hydroxyphenyl)-3-hexene
• AS-13377
• 56-53-1
• NCGC00090749-04
• Stil-Rol
• Rcra waste number U089
• HMS1920G08
• SCHEMBL9223
• Idroestril
• Tox21_300526
• Diethylstilbestrol (USP/INN)
• Dibestrol '2' premix
• 4,4'-Dihydroxydiethylstilbene
• D0526
• .alpha.,.alpha.'-Diethylstilbenediol
• Estril
• RGLYKWWBQGJZGM-ISLYRVAYSA-
• Stibilium
• trans-Diethyl Stilbestrol
• SR-01000745070-4
• CHEBI:41922
• NCGC00259956-01
• Phenol, 4,4'-(1,2-diethyl-1,2-ethylenediyl)bis-, (Z)-
• Q423989
• TRANS-DIETHYSTILBESTEROL
• NCGC00090749-03
• Sintestrol
• EN300-120642
• 3,4-(Di-4-hydroxyphenyl)hex-3-ene, (E)-
• Diethylstilbestrol [Nonsteroidal oestrogens]
• Oestrol vetag
• 3,4-Bis(p-hydroxyphenyl)-3-hexene
• Diethylstilbestrol, VETRANAL(TM), analytical standard
• HMS2091M18
• Percutatrine oestrogenique iscovesco
• Diethylstilbestrol, >=99% (HPLC)
• CCG-38961
• alpha,alpha'-Diethyl-(E)-4,4'-stilbenediol
• alpha,alpha'-Diethylstilbenediol
• DTXSID3040770
• Dicorvin
• SBI-0051346.P003
• 4,2-Diethyl-1,2-ethenediyl)bisphenol
• 4-[(E)-1-ethyl-2-(4-hydroxyphenyl)but-1-enyl]phenol
• NCGC00090749-08
• DIETHYLSTILBESTROL [IARC]
• 4, .alpha.,.alpha.-diethyl-
• Rumestrol 2
• (E,Z)-Diethylstilbestrol
• STK366318
• BRD-K45330754-001-22-5
• 1ST011010
• BRD-K45330754-001-21-7

• MDL： MFCD00002373
• Inchi： 1S/C18H20O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h5-12,19-20H,3-4H2,1-2H3/b18-17+
• InChI Key： RGLYKWWBQGJZGM-ISLYRVAYSA-N
• SMILES： OC1C=CC(=CC=1)/C(/CC)=C(/C1C=CC(=CC=1)O)\CC

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 5.1
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.108
• Melting Point: 169.0 to 173.0 deg-C
• Boiling Point: 407.102 °C at 760 mmHg
• Flash Point: 186.946 °C
• PSA: 40.46000
• LogP: 4.82860
• Merck: 3129

4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315-H319-H341-H350-H360-H371-H372-H373-H411
• Warning Statement： P201-P202-P260-P264-P270-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P311-P391-P405-P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 45-61-36/37/38-51/53
• Safety Instruction： S53-S36/37/39-S45-S60-S61
• RTECS：WJ5600000
• Hazardous Material Identification：
• Risk Phrases：R45; R61; R36/37/38; R51/53
• HazardClass：9
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds
• Pharmaceutical and Biochemical Products

Additional information on 4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol

Exploring the Properties and Applications of 4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol (CAS No. 6898-97-1)

4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol (CAS No. 6898-97-1) is a specialized organic compound that has garnered significant attention in the fields of material science, pharmaceutical research, and cosmetic formulations. This compound, characterized by its unique phenolic structure, offers a wide range of applications due to its antioxidant properties and molecular stability. In recent years, the demand for such compounds has surged, driven by their potential in sustainable chemistry and green manufacturing.

The chemical structure of 4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol features a hexene backbone with hydroxylphenyl groups, which contribute to its high reactivity and versatility. Researchers have explored its use in UV stabilizers, polymer additives, and even as a precursor in the synthesis of bioactive molecules. Its CAS No. 6898-97-1 serves as a critical identifier in databases, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most discussed topics in relation to 4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol is its role in anti-aging skincare. With the rise of clean beauty trends, consumers are increasingly seeking natural antioxidants that can combat oxidative stress without synthetic additives. This compound's ability to neutralize free radicals makes it a promising candidate for cosmetic formulations, aligning with the growing demand for science-backed skincare.

In the realm of industrial applications, 4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol is being investigated for its potential in biodegradable plastics. As the world shifts toward eco-friendly materials, this compound's thermal stability and compatibility with polymers make it a valuable component in reducing environmental impact. Researchers are also examining its use in advanced coatings that require durability and resistance to degradation.

Another area of interest is the compound's potential in pharmaceutical intermediates. Its phenolic hydroxyl groups enable it to participate in various chemical reactions, making it a versatile building block for drug discovery. Recent studies have highlighted its relevance in developing anti-inflammatory agents and neuroprotective compounds, addressing some of the most pressing health concerns today.

From a synthetic chemistry perspective, the production of 4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol involves catalytic processes that emphasize atom economy and low waste generation. These methods align with the principles of green chemistry, a topic that has gained traction among environmentally conscious consumers and regulatory bodies alike.

In conclusion, 4-4-(4-hydroxyphenyl)hex-3-en-3-ylphenol (CAS No. 6898-97-1) stands at the intersection of innovation and sustainability. Its diverse applications—from skincare to biodegradable materials—highlight its importance in modern science. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the world's most challenging scientific and environmental issues.